Cas no 2757084-50-5 ((R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole)

• Product Name: (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole
• CAS No: 2757084-50-5
• MF: C₂₃H₂₉N₂OP
• MW: 380.462926626205
• CID: 5086536
• PubChem ID: 163201307
• Update Time: 2026-03-02

(R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole
• diphenyl-[(2S)-2-[(4R)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]piperidin-1-yl]phosphane
• F75235
• 2757084-50-5

• Inchi： 1S/C23H29N2OP/c1-18(2)21-17-26-23(24-21)22-15-9-10-16-25(22)27(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-8,11-14,18,21-22H,9-10,15-17H2,1-2H3/t21-,22-/m0/s1
• InChI Key： PQUUCDVLTJZOFT-VXKWHMMOSA-N
• SMILES： N1(P(C2=CC=CC=C2)C2=CC=CC=C2)CCCC[C@H]1C1=N[C@H](C(C)C)CO1

Computed Properties

• Exact Mass: 380.20175055g/mol
• Monoisotopic Mass: 380.20175055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 24.8Ų

Additional information on (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole

Introduction to (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole (CAS No. 2757084-50-5)

Compound with the CAS number 2757084-50-5 and the systematic name (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole represents a fascinating molecule in the realm of medicinal chemistry. This compound belongs to a class of heterocyclic organic molecules that have garnered significant attention due to their potential applications in pharmaceuticals and biotechnology. The intricate structure of this compound, featuring a piperidine ring and an oxazole moiety, combined with specific stereochemical configurations, makes it a subject of intense research interest.

The stereochemistry of this molecule is particularly noteworthy. The presence of stereocenters at both the piperidine and oxazole rings contributes to its unique chemical properties and biological activities. The (R) configuration at the piperidine ring and the (S) configuration at the diphenylphosphanyl substituent highlight the importance of chirality in determining the efficacy and selectivity of pharmacological agents. This stereochemical arrangement is critical for interactions with biological targets, such as enzymes and receptors, which often exhibit high specificity for particular stereoisomers.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, oxazoles have emerged as a versatile scaffold due to their ability to engage in multiple types of biological interactions. The oxazole ring in (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole provides a platform for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The diphenylphosphanyl group attached to the piperidine ring introduces a unique electronic and steric environment that can modulate the compound's reactivity and binding affinity. This group is particularly interesting because it combines the electron-withdrawing properties of phosphorus with the aromaticity of phenyl rings, creating a multifaceted interaction surface with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.

Recent studies have demonstrated that compounds containing piperidine and oxazole moieties exhibit a wide range of biological activities. These include anti-inflammatory, anti-viral, and anti-cancer effects. The specific arrangement of substituents in (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole suggests that it may possess similar therapeutic properties. However, further research is needed to fully elucidate its biological profile.

The synthesis of this compound presents an intriguing challenge due to its complex stereochemistry. Achieving the correct stereochemical configuration at both stereocenters requires careful planning and execution. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, are often employed to ensure high enantiomeric purity. These synthetic strategies not only highlight the technical prowess required but also underscore the importance of precision in medicinal chemistry.

The isopropyl substituent at the 4-position of the oxazole ring adds another layer of complexity to this molecule. Isopropyl groups are known to influence both electronic properties and steric hindrance, which can significantly affect how the compound interacts with biological targets. By incorporating an isopropyl group in this position, chemists may be aiming to optimize solubility or enhance binding affinity through steric effects.

From a computational chemistry perspective, understanding the three-dimensional structure of this molecule is crucial for predicting its behavior. Molecular modeling techniques can provide insights into how different parts of the molecule interact with potential targets. These studies can guide experimental efforts by highlighting key interactions and suggesting modifications that could improve therapeutic efficacy.

The diphenylphosphanyl-piperidine moiety is particularly interesting from a mechanistic standpoint. Phosphorus-containing compounds often participate in diverse chemical reactions due to their ability to form coordination bonds with metals or act as ligands in transition metal catalysis. In pharmaceutical contexts, such functionalities can enhance bioavailability or modulate metabolic pathways. The presence of this group in (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole suggests that it may exhibit unique metabolic properties or interactions with metalloenzymes.

In conclusion, (R)-2-((S)-1-(Diphenylphosphanyl)piperidin-2-yl)-4-isopropyl-4,5-dihydrooxazole (CAS No. 2757084-50-5) is a structurally complex molecule with significant potential in medicinal chemistry. Its unique stereochemistry, functional groups, and overall architecture make it an attractive candidate for further investigation into its biological activities and therapeutic applications. As research continues to uncover new insights into heterocyclic chemistry and drug design principles, compounds like this one will undoubtedly play a crucial role in developing next-generation pharmaceuticals.